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Compound of Interest

Compound Name: Melledonal C

Cat. No.: B15421527 Get Quote

Melledonal C is a sesquiterpenoid natural product that has been isolated from fungi of the

Armillaria genus, notably Armillaria mellea and Armillaria heimii.[1] This compound, with the

chemical formula C24H29ClO8, belongs to the protoilludane class of sesquiterpenoids and has

demonstrated biological activities, including cytotoxicity against certain cancer cell lines.[1][2][3]

These application notes provide a comprehensive protocol for the extraction and purification of

Melledonal C for research and drug development purposes.

Physicochemical Properties of Melledonal C
A summary of the key physicochemical properties of Melledonal C is presented in the table

below. This information is crucial for designing appropriate extraction and purification

strategies.
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Property Value Source

Molecular Formula C24H29ClO8 [1]

Molecular Weight 480.9 g/mol [1]

IUPAC Name

[(2R,2aS,4aR,7R,7aS,7bR)-3-

formyl-2a,4a,7-trihydroxy-

6,6,7b-trimethyl-2,5,7,7a-

tetrahydro-1H-

cyclobuta[e]inden-2-yl] 3-

chloro-6-hydroxy-4-methoxy-2-

methylbenzoate

[1]

CAS Number 117458-35-2 [1]

Experimental Protocols
The following protocols are based on established methodologies for the isolation of

sesquiterpenoids from fungal cultures.[2][4]

Fungal Fermentation
Objective: To cultivate Armillaria mellea under conditions that promote the production of

Melledonal C.

Materials:

Armillaria mellea strain (e.g., BCRC 36361)[2]

Synthetic culture medium (1.0% glucose, 1.0% oat powder, 0.1% peptone, 0.1% yeast

extract, pH 4.5)[2]

2-L Hinton flasks[2]

Rotary shaker[2]

Autoclave
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Procedure:

Prepare the synthetic culture medium and sterilize it by autoclaving.

Inoculate 1 L of the sterile medium with the Armillaria mellea strain.[2]

Incubate the culture in a 2-L Hinton flask at 25 °C on a rotary shaker at 120 rpm for six days.

[2]

For larger-scale production, the fermentation process can be scaled up to 20-ton fermenters

and incubated for 10 days.[5]

Extraction of Melledonal C
Objective: To extract the crude secondary metabolites, including Melledonal C, from the fungal

culture.

Materials:

Fermented culture of Armillaria mellea

Ethanol (EtOH) or Chloroform (CHCl3)

Filter paper

Rotary evaporator

Separatory funnel

Procedure:

Method A: Ethanol Extraction of Mycelium[2]

Separate the fungal mycelium from the culture broth by filtration.

Extract the mycelium with ethanol.

Concentrate the ethanol extract under reduced pressure using a rotary evaporator to obtain

a crude extract.
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Method B: Chloroform Extraction of Culture Filtrate[4]

Separate the culture liquid filtrate from the mycelium.

Adjust the pH of the filtrate to 3.0.[4]

Perform a triple extraction of the filtrate with chloroform in a separatory funnel.[4]

Combine the chloroform extracts and concentrate using a rotary evaporator to yield the

crude extract.

Purification of Melledonal C
Objective: To isolate and purify Melledonal C from the crude extract using chromatographic

techniques.

Materials:

Crude extract containing Melledonal C

Silica gel for column chromatography

Silica gel F254 plates for Thin Layer Chromatography (TLC)[4]

Solvents for chromatography (e.g., chloroform, methanol, acetone, 25% ammonia)[4]

Glass column for chromatography

Fraction collector

UV lamp for TLC visualization

Phosphomolybdic acid or FeCl3 spray reagent for TLC visualization[4]

Procedure:

Step 3.1: Thin Layer Chromatography (TLC) Analysis

Analyze the crude extract by TLC to determine the optimal solvent system for separation.
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Spot the crude extract onto a silica gel F254 plate.

Develop the plate in a TLC chamber using solvent systems such as:

Chloroform : Methanol : 25% Ammonia (90:10:0.1)[4]

Chloroform : Acetone (93:7)[4]

Visualize the separated compounds under UV light (254 nm and 366 nm) and by spraying

with phosphomolybdic acid or FeCl3 solution.[4]

Step 3.2: Column Chromatography

Pack a glass column with silica gel suspended in the chosen non-polar solvent.

Dissolve the crude extract in a minimal amount of the solvent and load it onto the column.

Elute the column with a gradient of solvents, starting with a non-polar solvent and gradually

increasing the polarity. The choice of solvents will be guided by the TLC analysis.

Collect the fractions using a fraction collector.

Monitor the fractions by TLC to identify those containing Melledonal C.

Pool the fractions containing pure Melledonal C and concentrate them to obtain the purified

compound.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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